Cas no 896353-23-4 (5-bromo-2-chloro-N-(4-oxo-3,4-dihydrophthalazin-1-yl)methylbenzamide)
5-bromo-2-chloro-N-(4-oxo-3,4-dihydrophthalazin-1-yl)methylbenzamide Chemical and Physical Properties
Names and Identifiers
-
- 5-bromo-2-chloro-N-[(4-oxo-3H-phthalazin-1-yl)methyl]benzamide
- 5-bromo-2-chloro-N-(4-oxo-3,4-dihydrophthalazin-1-yl)methylbenzamide
-
- Inchi: 1S/C16H11BrClN3O2/c17-9-5-6-13(18)12(7-9)15(22)19-8-14-10-3-1-2-4-11(10)16(23)21-20-14/h1-7H,8H2,(H,19,22)(H,21,23)
- InChI Key: OHUJLAQZTXOWQL-UHFFFAOYSA-N
- SMILES: C(NCC1C2=C(C=CC=C2)C(=O)NN=1)(=O)C1=CC(Br)=CC=C1Cl
5-bromo-2-chloro-N-(4-oxo-3,4-dihydrophthalazin-1-yl)methylbenzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2758-0067-2μmol |
5-bromo-2-chloro-N-[(4-oxo-3,4-dihydrophthalazin-1-yl)methyl]benzamide |
896353-23-4 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2758-0067-5μmol |
5-bromo-2-chloro-N-[(4-oxo-3,4-dihydrophthalazin-1-yl)methyl]benzamide |
896353-23-4 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2758-0067-10μmol |
5-bromo-2-chloro-N-[(4-oxo-3,4-dihydrophthalazin-1-yl)methyl]benzamide |
896353-23-4 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2758-0067-20μmol |
5-bromo-2-chloro-N-[(4-oxo-3,4-dihydrophthalazin-1-yl)methyl]benzamide |
896353-23-4 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2758-0067-1mg |
5-bromo-2-chloro-N-[(4-oxo-3,4-dihydrophthalazin-1-yl)methyl]benzamide |
896353-23-4 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2758-0067-2mg |
5-bromo-2-chloro-N-[(4-oxo-3,4-dihydrophthalazin-1-yl)methyl]benzamide |
896353-23-4 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2758-0067-3mg |
5-bromo-2-chloro-N-[(4-oxo-3,4-dihydrophthalazin-1-yl)methyl]benzamide |
896353-23-4 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2758-0067-4mg |
5-bromo-2-chloro-N-[(4-oxo-3,4-dihydrophthalazin-1-yl)methyl]benzamide |
896353-23-4 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2758-0067-5mg |
5-bromo-2-chloro-N-[(4-oxo-3,4-dihydrophthalazin-1-yl)methyl]benzamide |
896353-23-4 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2758-0067-10mg |
5-bromo-2-chloro-N-[(4-oxo-3,4-dihydrophthalazin-1-yl)methyl]benzamide |
896353-23-4 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
5-bromo-2-chloro-N-(4-oxo-3,4-dihydrophthalazin-1-yl)methylbenzamide Related Literature
-
Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
-
Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
Additional information on 5-bromo-2-chloro-N-(4-oxo-3,4-dihydrophthalazin-1-yl)methylbenzamide
Professional Introduction to Compound with CAS No. 896353-23-4 and Product Name: 5-bromo-2-chloro-N-(4-oxo-3,4-dihydrophthalazin-1-yl)methylbenzamide
The compound with the CAS number 896353-23-4 and the product name 5-bromo-2-chloro-N-(4-oxo-3,4-dihydrophthalazin-1-yl)methylbenzamide represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its complex aromatic and heterocyclic structure, has garnered attention due to its potential applications in medicinal chemistry and drug discovery. The presence of multiple substituents, including bromine and chlorine atoms, as well as a phthalazinone moiety, suggests a high degree of functionalization that could contribute to its biological activity.
Recent studies have highlighted the importance of 5-bromo-2-chloro-N-(4-oxo-3,4-dihydrophthalazin-1-yl)methylbenzamide in the development of novel therapeutic agents. The phthalazinone ring system is known for its role in various bioactive molecules, often contributing to their pharmacological properties. The benzamide group further enhances the molecule's potential by introducing a polar moiety that can interact with biological targets. This combination of structural features makes it an intriguing candidate for further investigation.
In the context of modern drug discovery, the synthesis and characterization of such complex molecules are essential steps. The bromo and chloro substituents on the aromatic ring not only contribute to the molecule's electronic properties but also serve as handles for further functionalization via cross-coupling reactions. These reactions are widely used in medicinal chemistry to introduce new pharmacophores or to modify existing ones. The phthalazinone core, on the other hand, is known to exhibit various biological activities, including anti-inflammatory and anticancer properties.
Current research in pharmaceutical chemistry often focuses on identifying molecules that can modulate specific biological pathways. The 5-bromo-2-chloro-N-(4-oxo-3,4-dihydrophthalazin-1-yl)methylbenzamide structure has shown promise in preliminary screenings for its ability to interact with enzymes and receptors involved in disease processes. For instance, studies have suggested that molecules with similar scaffolds may inhibit kinases or other enzymes that are overactive in certain diseases. This has led to increased interest in exploring its potential as a lead compound for drug development.
The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, are often employed to construct the complex framework efficiently. The use of bromo and chloro atoms as starting points allows for versatile synthetic strategies, enabling chemists to explore different derivatives rapidly. This flexibility is crucial in drug discovery pipelines where rapid iteration is key.
From a computational chemistry perspective, understanding the molecular interactions of 5-bromo-2-chloro-N-(4-oxo-3,4-dihydrophthalazin-1-yl)methylbenzamide is essential for predicting its biological activity. Molecular docking studies have been conducted to evaluate its binding affinity to various targets. These studies often reveal insights into how the molecule interacts with biological systems at a molecular level. For example, docking simulations can predict which parts of the molecule are likely to bind to a target protein or enzyme, providing valuable information for further optimization.
The phthalazinone moiety is particularly interesting from a structural biology standpoint. Its rigid aromatic system can provide favorable interactions with biological targets due to its planar geometry and electronic distribution. Additionally, the presence of oxygen and nitrogen atoms allows for hydrogen bonding interactions, which are crucial for stabilizing binding affinities. These features make it an attractive scaffold for designing molecules with high specificity and potency.
In conclusion, 5-bromo-2-chloro-N-(4-oxo-3,4-dihydrophthalazin-1-yl)methylbenzamide represents a promising candidate in pharmaceutical research due to its complex structure and potential biological activities. The combination of bromine and chlorine substituents on an aromatic ring provides numerous opportunities for further functionalization via synthetic chemistry techniques. The phthalazinone core contributes additional potential by offering interactions with biological targets through hydrogen bonding and other non-covalent forces.
Future research will likely focus on optimizing synthetic routes to improve scalability while maintaining high purity standards. Additionally, more extensive biological evaluations will be necessary to fully understand the pharmacological profile of this compound. As our understanding of molecular interactions continues to evolve, compounds like this will play an increasingly important role in developing new therapies for various diseases.
896353-23-4 (5-bromo-2-chloro-N-(4-oxo-3,4-dihydrophthalazin-1-yl)methylbenzamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)